Cas no 915404-83-0 (Pyrimido[1,2-a][1,3]diazepine, 1,2,3,4,6,7,8,9-octahydro-)

• Product name: Pyrimido[1,2-a][1,3]diazepine, 1,2,3,4,6,7,8,9-octahydro-
• CAS No: 915404-83-0
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 748607
• PubChem ID: 68901773

Pyrimido[1,2-a][1,3]diazepine, 1,2,3,4,6,7,8,9-octahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[1,2-a][1,3]diazepine, 1,2,3,4,6,7,8,9-octahydro-
• 2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a][1,3]diazepine
• SCHEMBL4073814
• 915404-83-0
• SCHEMBL12983671
• DTXSID50739212

• Inchi： InChI=1S/C8H15N3/c1-2-6-11-7-3-5-10-8(11)9-4-1/h1-7H2,(H,9,10)
• InChI Key： JHVLQAGCPSFDPC-UHFFFAOYSA-N
• SMILES： C1CCN2CCCN=C2NC1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 27.6Ų